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Compound of Interest

Compound Name: LK-60

Cat. No.: B12366833

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety, handling, and disposal information
for two substances identified as "LK-60": LK-EM 60, a dimethyl polysiloxane emulsion, and LK
Mortar Clay. Adherence to these procedural steps is critical for safe laboratory operations.

Section 1: LK-EM 60 (Dimethyl Polysiloxane
Emulsion)

LK-EM 60 is a silicone emulsion. While generally stable, it requires specific personal protective
equipment and handling procedures to mitigate risks, primarily related to eye irritation.

Personal Protective Equipment (PPE) and Safety

Measures

Proper PPE is the first line of defense when handling LK-EM 60. The following table
summarizes the required equipment and other essential safety information.
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Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles.

Prevents serious eye damage
(GHS Hazard H318).[1]

Hand Protection

Protective gloves.

To prevent skin contact as a

precautionary measure.

Skin Protection

Wear suitable protective

clothing.

Minimizes potential skin

contact.[1]

Respiratory Protection

General and local exhaust
ventilation is recommended.
Use a positive pressure air-
supplied respirator for potential
uncontrolled release or

unknown exposure levels.[1]

To maintain vapor exposures

below recommended limits.[1]

First Aid (Eyes)

Immediately flush eyes with
plenty of water for at least 15
minutes. Remove contact
lenses if present and easy to
do. Continue rinsing and call a
POISON CENTER or

physician immediately.[1]

Immediate and thorough
rinsing is crucial to mitigate

Severe eye dam age.

First Aid (Skin)

Wash with soap and water as
a precaution. Get medical

attention if symptoms occur.[1]

Standard procedure for

chemical exposure to the skin.

First Aid (Ingestion)

DO NOT induce vomiting.
Rinse mouth thoroughly with
water and get medical

attention if symptoms occur.[1]

To avoid aspiration of the

substance into the lungs.

First Aid (Inhalation)

Remove to fresh air. Get
medical attention if symptoms

occur.[1]

To ensure the individual

receives fresh oxygen.

Operational and Disposal Plan
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A systematic approach to handling and disposal is crucial for maintaining a safe laboratory
environment.

Start: Handling LK-EM 60

Step 1: Don Appropriate PPE
(Safety Goggles, Gloves, Protective Clothing)

Step 2: Handle in a Well-Ventilated Area

In chse of spill

Step 3: Contain and Clean Spills

(Use inert material like sand or earth) After use

Step 4: Dispose of Waste

(Follow local regulations; does not meet RCRA hazardous waste criteria if discarded in purchased form)

End: Decontaminate and Doff PPE

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of LK-EM 60.

Experimental Protocol Considerations:

When designing experiments involving LK-EM 60, it is imperative to incorporate these safety
measures into the protocol. Ensure that all personnel are trained on the specific hazards and
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handling procedures. Emergency contact information for a poison center should be readily
available.[1]

Section 2: LK Mortar Clay

LK Mortar Clay presents different hazards, primarily related to skin irritation and the potential
for cancer through inhalation of dust.[2] Therefore, PPE and handling procedures are focused
on mitigating these risks.

Personal Protective Equipment (PPE) and Safety
Measures

The following table outlines the necessary PPE and safety protocols for handling LK Mortar
Clay.
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Category

Specification

Rationale

Eye/Face Protection

Chemical goggles or safety

glasses.[2]

To protect against eye irritation
from dust.[2]

Hand Protection

Wear protective gloves.[2]

To prevent skin irritation.[2]

Skin Protection

Wear suitable protective
clothing.[2]

To avoid unnecessary

exposure and skin contact.[2]

Respiratory Protection

Wear an appropriate mask.[2]

To prevent inhalation of dust,

which may cause cancer.[2]

First Aid (Eyes)

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.[2]

To flush out particulate matter

and minimize irritation.

First Aid (Skin)

Gently wash with plenty of
soap and water. If skin irritation
occurs, get medical advice or

attention.[2]

To remove dust and alleviate

irritation.

First Aid (Ingestion)

Rinse mouth. Do NOT induce
vomiting. Obtain emergency

medical attention.[2]

Standard first aid for ingestion

of non-corrosive materials.

First Aid (Inhalation)

Allow the affected person to

breathe fresh air and rest.[2]

To clear the respiratory tract of
dust.

Operational and Disposal Plan

A structured workflow is essential for the safe handling and disposal of LK Mortar Clay, with a

strong emphasis on dust control.
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Start: Handling LK Mortar Clay

Step 1: Don Appropriate PPE
(Gloves, Safety Glasses, Protective Clothing, Mask)

Step 2: Handle in a Manner to Avoid Dust Formation

Step 3: Prohibit Eating, Drinking, or Smoking in the Work Area

Step 4: Dispose of Contents/Container to an Approved Waste Disposal Plant

End: Decontaminate and Doff PPE

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of LK Mortar Clay.

Experimental Protocol Considerations:

All experimental protocols involving LK Mortar Clay must prioritize the control of airborne dust.
This can be achieved through the use of fume hoods or other localized exhaust ventilation. It is
also crucial to be aware of the materials that are incompatible with LK Mortar Clay, which
include acids, organic materials, chlorinated solvents, aluminum, phosphorus, tin, and zinc.[3]
Any procedure that could bring the clay into contact with these substances should be avoided.
Always consult the full Safety Data Sheet (SDS) for detailed information before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-1k-60]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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